2-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide

• IUPAC Name: 2-fluoro-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]benzamide
• InChI: InChI=1S/C19H19FN2O2/c20-17-6-2-1-5-16(17)19(24)21-15-9-7-14(8-10-15)13-18(23)22-11-3-4-12-22/h1-2,5-10H,3-4,11-13H2,(H,21,24)
• InChI Key: JMKZMLMFDSHSDE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C19H19FN2O2
• Molecular Weight: 326.4 g/mol

Description

2-Fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide (FOPEB) is a novel synthetic compound containing a benzamide group and a pyrrolidine ring. FOPEB has been studied for its potential use in scientific research applications due to its unique chemical structure and biochemical properties.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring, such as this one, have been shown to have nanomolar activity against ck1γ and ck1ε . These kinases play crucial roles in various cellular processes, including cell division and circadian rhythms.

Mode of Action

It’s known that the chiral moiety of similar compounds can influence kinase inhibition . This suggests that the compound may interact with its targets, possibly CK1γ and CK1ε, in a way that inhibits their activity.

Pharmacokinetics

The introduction of fluorine atoms in similar compounds has been shown to positively modulate lipophilicity, electronegativity, basicity, and bioavailability . These properties could potentially enhance the compound’s bioavailability and overall pharmacokinetic profile.

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide for lab experiments include its ability to inhibit the enzymes acetylcholinesterase and monoamine oxidase, which can lead to an increase in acetylcholine and neurotransmitter levels in the brain. 2-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide is also relatively easy to synthesize and is stable in a variety of conditions. The limitations of using 2-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide for lab experiments include its potential toxicity, as it has been found to be toxic to certain cell lines. Additionally, 2-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide is not approved for human use and its long-term effects are not yet known.

Future Directions

For 2-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide research include further studies into its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, further studies into the safety and efficacy of 2-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide in humans and animals are needed before it can be approved for clinical use. Other potential future directions include the development of more efficient synthesis methods and the exploration of other potential therapeutic uses of 2-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide.

Synthesis Methods

2-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide is synthesized through a three-step process. The first step is the reaction of 4-fluoro-benzaldehyde with pyrrolidine to form the corresponding Schiff base. The second step is the reduction of the Schiff base with sodium borohydride to form the corresponding pyrrolidinium salt. The third and final step is the reaction of the pyrrolidinium salt with 2-fluoro-benzoic acid to form 2-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide.

Scientific Research Applications

2-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide has been studied for its potential use in scientific research applications due to its unique chemical structure and biochemical properties. 2-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide has been studied for its ability to inhibit the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. 2-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide has also been studied for its ability to inhibit the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. 2-fluoro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide has also been studied for its potential use in cancer research, as it has been found to inhibit the growth of certain cancer cell lines.